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Compound of Interest

Compound Name: (+)-N-Methylpseudoephedrine

Cat. No.: B143236 Get Quote

Technical Guide: (+)-N-Methylpseudoephedrine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (+)-N-Methylpseudoephedrine, a

sympathomimetic amine found in plants of the Ephedra genus. This document details its

chemical properties, mechanism of action, and relevant experimental methodologies.

Core Chemical and Physical Properties
(+)-N-Methylpseudoephedrine, a derivative of pseudoephedrine, is a stimulant with

applications in medicinal chemistry and organic synthesis.[1] Its fundamental identifiers and

physicochemical properties are summarized below.
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Property Value

CAS Number 51018-28-1

Molecular Formula C₁₁H₁₇NO

Molecular Weight 179.26 g/mol

IUPAC Name (1S,2S)-2-(dimethylamino)-1-phenylpropan-1-ol

Melting Point 29 to 31 °C (84 to 88 °F; 302 to 304 K)

Appearance White crystalline powder

Solubility
Soluble in water and organic solvents like

ethanol

Pharmacological Profile
Mechanism of Action: The primary mechanism of action for (+)-N-Methylpseudoephedrine is

its activity as an agonist at adrenergic receptors. It primarily stimulates alpha-adrenergic

receptors, which leads to vasoconstriction. This action is the basis for its use as a

decongestant. Like other sympathomimetic amines, it can also exert stimulant effects on the

central nervous system.

Pharmacodynamics: When administered orally, the onset of action is typically within 30

minutes. The effects, such as nasal decongestion, can last for several hours, depending on the

dosage and formulation.

Signaling Pathway: Alpha-1 Adrenergic Receptor
Activation
(+)-N-Methylpseudoephedrine binding to alpha-1 adrenergic receptors, which are Gq protein-

coupled receptors, initiates a signaling cascade within vascular smooth muscle cells. This

ultimately leads to vasoconstriction. The key steps in this pathway are illustrated below.
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Caption: Alpha-1 adrenergic receptor signaling cascade leading to vasoconstriction.

Experimental Protocols
General Synthesis via N-Methylation of
Pseudoephedrine
The synthesis of (+)-N-Methylpseudoephedrine can be achieved through the N-methylation of

(+)-pseudoephedrine. This procedure involves the addition of a methyl group to the secondary

amine of the pseudoephedrine molecule.

Materials:

(+)-Pseudoephedrine

Methylating agent (e.g., methyl iodide, dimethyl sulfate)

Base (e.g., potassium carbonate)
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Anhydrous solvent (e.g., dichloromethane, ethanol)

Methodology:

Dissolve (+)-pseudoephedrine in an anhydrous solvent under an inert atmosphere.

Add a base to the solution to deprotonate the secondary amine.

Slowly add the methylating agent to the reaction mixture.

The reaction is typically conducted at room temperature or with gentle heating (up to 60°C),

depending on the specific reagents used.

Monitor the reaction progress using an appropriate analytical technique such as Thin Layer

Chromatography (TLC).

Upon completion, quench the reaction by adding water.

Extract the product into an organic solvent.

Wash the organic layer with brine, dry over an anhydrous salt (e.g., sodium sulfate), and

filter.

Remove the solvent under reduced pressure to yield the crude product.

Purify the crude (+)-N-Methylpseudoephedrine using a suitable technique, such as column

chromatography or recrystallization.

Analytical Quantification by High-Performance Liquid
Chromatography (HPLC)
A general workflow for the quantitative analysis of (+)-N-Methylpseudoephedrine in a sample

matrix can be performed using HPLC with UV detection.

Instrumentation and Conditions:

HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven,

and UV detector.
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Column: A C18 reverse-phase column is commonly used for the separation of related

compounds.[2]

Mobile Phase: A typical mobile phase consists of a mixture of an aqueous buffer (e.g.,

phosphate buffer) and an organic modifier like acetonitrile.[2] The specific ratio and pH

should be optimized for best separation.

Flow Rate: A typical flow rate is around 1 mL/min.[3]

Detection: UV detection at a wavelength of approximately 210 nm is suitable for these

analytes.[2]

Column Temperature: Maintained at a constant temperature, for example, 45°C, to ensure

reproducible retention times.[3]

Sample Preparation and Analysis Workflow:

Standard Preparation: Prepare a stock solution of (+)-N-Methylpseudoephedrine reference

standard of known concentration in a suitable solvent. Prepare a series of calibration

standards by serial dilution of the stock solution.

Sample Preparation: Accurately weigh the sample and dissolve it in the mobile phase or a

compatible solvent to a known volume. Filter the sample solution through a 0.45 µm filter

before injection.

Analysis: Inject the calibration standards and the sample solutions into the HPLC system.

Quantification: Construct a calibration curve by plotting the peak area of the standard

solutions against their concentrations. Determine the concentration of (+)-N-
Methylpseudoephedrine in the sample by interpolating its peak area on the calibration

curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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